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Compound of Interest

Compound Name: Myristoleyl myristate

Cat. No.: B15551876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of two fatty acid esters, Myristoleyl
myristate and Cetyl myristate, for their application as emollients in dermatological and

cosmetic formulations. This document outlines their physicochemical properties, details

relevant experimental protocols for performance evaluation, and explores the biochemical

pathways influenced by emollients in maintaining skin barrier function.

Physicochemical Properties
An emollient's performance is intrinsically linked to its physical and chemical characteristics.

The following tables summarize the available data for Myristoleyl myristate and Cetyl

myristate.

Table 1: Physicochemical Properties of Myristoleyl Myristate
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Property Value Source

Chemical Name
Tetradecyl (9Z)-tetradec-9-

enoate
N/A

CAS Number 3234-85-3 [1]

Molecular Formula C28H54O2 N/A

Molecular Weight 422.7 g/mol N/A

Appearance White to yellow waxy solid [2]

Melting Point ~38°C [2]

Solubility Insoluble in water. [2]

Key Functions

Emollient, skin conditioning,

opacifying, moisturizing,

smoothing, texture enhancer.

[1][2]

Table 2: Physicochemical Properties of Cetyl Myristate

Property Value Source

Chemical Name Hexadecyl tetradecanoate [3]

CAS Number 2599-01-1 [4][3]

Molecular Formula C30H60O2 [4]

Molecular Weight 452.8 g/mol [4]

Appearance Waxy solid N/A

Boiling Point
484.9 °C at 760 mmHg

(estimated)

Density 0.858 g/cm3 [5]

Surface Tension 31.6 dyne/cm [5]

Key Functions
Emollient, skin conditioning,

occlusive agent.
[3][6]
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Performance Characteristics as Emollients
While direct comparative studies with quantitative data are limited, the following sections

outline the expected performance characteristics of each emollient based on available

literature.

Myristoleyl Myristate
Myristoleyl myristate is recognized for its luxurious feel and significant moisturizing

properties.[2] It is a waxy ester that melts near skin temperature, which contributes to a

pleasant application experience and a velvety, non-greasy after-feel.[2][6] Its functions extend

to improving the texture and stability of formulations.[2] It enhances spreadability, ensuring an

even application of the product.[6]

Cetyl Myristate
Cetyl myristate functions as a skin-conditioning agent and emollient.[3][6] It is classified as an

occlusive agent, forming a protective barrier on the skin to prevent water loss.[6] While specific

sensory data is not widely available, its waxy nature suggests it contributes to the body and

texture of a formulation.

Experimental Protocols for Emollient Evaluation
To quantitatively assess the performance of emollients like Myristoleyl myristate and Cetyl

myristate, a variety of standardized in-vitro and in-vivo methods are employed.

In-Vitro Occlusivity Test
Objective: To determine the potential of an emollient to prevent water loss from the skin by

forming an occlusive barrier.

Methodology:

Calibrated beakers are filled with a precise amount of distilled water.

The opening of each beaker is sealed with a specific type of filter paper (e.g., Whatman filter

paper).
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A standardized amount of the emollient is evenly spread over the surface of the filter paper. A

positive control (e.g., petrolatum) and a negative control (uncoated filter paper) are included.

The beakers are placed in a controlled environment with constant temperature and humidity.

The initial weight of each beaker is recorded.

The beakers are weighed at predetermined time intervals (e.g., 24 and 48 hours) to measure

water loss.

The occlusion factor (F) is calculated using the following formula: F = [(A - B) / A] x 100

Where A is the water loss from the beaker with the uncoated filter paper, and B is the water

loss from the beaker with the emollient-coated filter paper.

Spreadability Assessment
Objective: To measure the ease with which a semi-solid formulation containing the emollient

can be applied to a surface.

Methodology:

A specified amount of the formulation is placed between two glass plates.

A standardized weight is applied to the upper plate for a defined period.

The diameter of the circle to which the formulation has spread is measured.

The spreadability (S) can be calculated using the formula: S = m x l / t Where m is the weight

applied, l is the diameter of the spread, and t is the time.

In-Vivo Skin Hydration Measurement (Corneometry)
Objective: To evaluate the effect of an emollient on the hydration level of the stratum corneum.

Methodology:

A baseline skin hydration measurement is taken from a defined area on the forearm of

human volunteers using a Corneometer. The Corneometer measures the electrical
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capacitance of the skin, which correlates with its water content.

A standardized amount of the emollient-containing formulation is applied to the test area.

Corneometer readings are taken at specified time intervals (e.g., 1, 2, 4, and 8 hours) after

application.

An untreated area serves as a control.

The increase in Corneometer units compared to the baseline and the control indicates the

moisturizing efficacy of the emollient.

Sensory Evaluation
Objective: To assess the tactile properties of the emollient on the skin.

Methodology:

A trained panel of sensory assessors is selected.

A standardized amount of the emollient or a formulation containing it is applied to a

designated skin area (e.g., the forearm).

Panelists evaluate various sensory attributes at different time points (e.g., during application,

immediately after, and after 15 minutes).

Attributes are rated on a defined scale and may include:

Spreadability: Ease of application.

Absorbency: How quickly it is absorbed.

Greasiness: The amount of oily residue.

Tackiness: Stickiness on the skin.

Softness: The perceived smoothness of the skin.
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Signaling Pathways and Mechanism of Action
Emollients primarily function by improving the skin barrier, which is largely regulated by the

synthesis and organization of lipids in the stratum corneum. A key pathway in this process is

the de novo synthesis of ceramides.
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Figure 1: De Novo Ceramide Synthesis Pathway.
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Figure 1: De Novo Ceramide Synthesis Pathway.

Emollients can influence this pathway by providing exogenous lipids that can be incorporated

into the stratum corneum, thereby reinforcing the skin's natural barrier and reducing

transepidermal water loss.[7][8]

Experimental Workflow for Emollient Evaluation
The comprehensive evaluation of an emollient involves a multi-step process integrating both in-

vitro and in-vivo testing.
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Figure 2: General Experimental Workflow for Emollient Evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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